Cas no 559-91-1 (Heptafluoropropyl Phenyl Ketone)

• Product Name: Heptafluoropropyl Phenyl Ketone
• CAS No: 559-91-1
• Molecular Formula: C₁₀H₅F₇O
• Molecular Weight: 274.13
• MDL: MFCD00077552
• CID: 82537
• PubChem ID: 238424

Heptafluoropropyl Phenyl Ketone Properties

Names and Identifiers

• heptafluorobutyrophenone
• (Heptafluorobutyro)phenone
• Heptafluoropropyl phenyl ketone
• 2,2,3,3,4,4,4-heptafluoro-1-phenylbutan-1-one
• 1,1,2,2,3,3,3-heptafluorobutyrophenone
• 1,1,2,2,3,3-heptafluorobutyrophenone
• 2,2,3,3,4,4,4-heptafluorobutyrophenone
• phenyl heptafluoropropyl ketone
• phenyl perfluoropropyl ketone
• SCHEMBL498072
• 559-91-1
• NSC42768
• NSC-42768
• A830882
• MFCD00077552
• PS-11077
• C10H5F7O
• DTXSID20285776
• NS00109494
• FT-0604971
• AKOS007930558
• bis[2-(1,1,2,2,3,3,3-heptafluoropropyl)phenyl]methanone
• DB-052835
• G86107

• MDL： MFCD00077552
• InChIKey： UKYZDGAVBNKBPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H5F7O/c11-8(12,9(13,14)10(15,16)17)7(18)6-4-2-1-3-5-6/h1-5H
• SMILES： C1=CC=C(C=C1)C(=O)C(C(C(F)(F)F)(F)F)(F)F
• BRN： 2056234

Computed Properties

• Exact Mass: 274.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 274.023
• Heavy Atom Count: 18
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 3.70220
• PSA: 17.07000
• Refractive Index: 1.4145
• Boiling Point: 170 °C
• Flash Point: 170-172°C
• Density: 1,473 g/cm3

Heptafluoropropyl Phenyl Ketone Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

Heptafluoropropyl Phenyl Ketone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%